Cas no 2060025-22-9 (2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2060025-22-9
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• MDL: MFCD30498142
• CID: 5183180
• PubChem ID: 58796806
• Update Time: 2025-05-21

2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-chloro-3-(1-methylethyl)-
• 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD30498142
• Inchi： 1S/C7H11ClO2/c1-3(2)4-5(6(4)8)7(9)10/h3-6H,1-2H3,(H,9,10)
• InChI Key： FVHUWEWQOLDPJJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C(C(C)C)C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2060025-22-9): Properties, Applications, and Market Insights

2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2060025-22-9) is a specialized organic compound with a unique cyclopropane backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility. The presence of both a carboxylic acid group and a chloro substituent on the cyclopropane ring makes it a valuable intermediate in synthetic chemistry. Researchers often refer to this compound by its shorthand name, 2-chloro-isopropyl cyclopropanecarboxylic acid, highlighting its key functional groups.

The molecular formula of 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid is C7H11ClO2, with a molecular weight of 162.61 g/mol. Its structure features a strained three-membered cyclopropane ring, which contributes to its reactivity profile. The isopropyl group at position 3 and the chloro substituent at position 2 create steric effects that influence the compound's behavior in chemical reactions. These characteristics make it particularly interesting for studying ring-opening reactions and stereoselective transformations.

In pharmaceutical applications, 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid serves as a crucial building block for drug discovery. Its structural motif appears in various bioactive molecules, including potential antiviral and anti-inflammatory agents. The compound's ability to introduce both lipophilic (isopropyl) and polar (carboxylic acid) properties makes it valuable for optimizing drug-like characteristics. Recent studies have explored its use in developing small molecule inhibitors targeting specific enzymes, aligning with current trends in precision medicine.

The agrochemical industry has shown growing interest in derivatives of 2-chloro-cyclopropanecarboxylic acid compounds for developing novel pesticides with improved environmental profiles. Researchers are investigating how modifications to the isopropyl group might enhance biological activity while maintaining favorable degradation characteristics. This aligns with the industry's focus on sustainable crop protection solutions, a hot topic in agricultural chemistry forums and publications.

From a synthetic chemistry perspective, 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid presents interesting challenges and opportunities. The strained cyclopropane ring offers unique reactivity that differs from larger cycloalkanes, making it valuable for studying ring strain effects on reaction mechanisms. Recent publications have highlighted its use in [3+2] cycloadditions and other pericyclic reactions, areas of continued interest in academic and industrial research settings.

The global market for cyclopropane derivatives like CAS 2060025-22-9 has shown steady growth, driven by demand from both pharmaceutical and specialty chemical sectors. Market analysts note increasing interest in chiral variants of such compounds, reflecting the industry's focus on enantioselective synthesis. Suppliers typically offer this chemical in research quantities (100mg to 10g) with purity levels exceeding 95%, though custom synthesis options are available for larger-scale requirements.

Handling and storage recommendations for 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid follow standard laboratory protocols for carboxylic acid compounds. It should be stored in tightly sealed containers under inert atmosphere at temperatures between 2-8°C to maintain stability. The compound's physicochemical properties (melting point, solubility, etc.) are important considerations for researchers planning experimental work, with detailed characterization data available in technical literature.

Recent patent activity reveals innovative applications of 2-chloro-cyclopropanecarboxylic acid derivatives in material science, particularly in developing specialized polymers with unique mechanical properties. This expansion into non-traditional application areas demonstrates the compound's versatility beyond its established uses in life sciences. The material science angle represents an emerging trend that could drive future demand for this chemical intermediate.

Analytical methods for characterizing 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid typically involve a combination of techniques. HPLC with UV detection provides reliable purity assessment, while GC-MS helps identify potential impurities. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H and 13C NMR, offers detailed structural confirmation. These analytical approaches align with current quality control standards in fine chemical production, a frequent search topic among quality assurance professionals.

Environmental and safety assessments of cyclopropane carboxylic acid derivatives continue to evolve as regulatory requirements become more stringent. While not classified as hazardous under standard systems, proper risk assessment should precede any experimental work. This precautionary approach reflects broader industry trends toward responsible chemical management, a subject of increasing importance in research and manufacturing settings.

The scientific literature contains numerous references to synthetic routes for 2-chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid, with most methods involving cyclopropanation of appropriate precursors. Recent methodological improvements focus on enhancing yield and selectivity, particularly for stereocontrolled versions of the compound. These advancements address common researcher queries about optimizing synthesis of strained ring systems, a perennial topic in organic chemistry discussions.

Future research directions for CAS 2060025-22-9 and related compounds likely will explore their potential in emerging therapeutic areas and advanced materials. The compound's unique structural features position it well for investigations into structure-activity relationships and property optimization. As synthetic methodologies continue to advance, particularly in asymmetric synthesis, new applications for this versatile building block will undoubtedly emerge.